Cas no 2172021-58-6 (4-(4-aminothian-4-yl)piperidin-4-ol)

• Product Name: 4-(4-aminothian-4-yl)piperidin-4-ol
• CAS No: 2172021-58-6
• MF: C₁₀H₂₀N₂OS
• MW: 216.343601226807
• CID: 5905781
• PubChem ID: 165734777
• Update Time: 2025-06-20

4-(4-aminothian-4-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminothian-4-yl)piperidin-4-ol
• EN300-1644118
• 2172021-58-6

• Inchi： 1S/C10H20N2OS/c11-9(3-7-14-8-4-9)10(13)1-5-12-6-2-10/h12-13H,1-8,11H2
• InChI Key： GFVFZSLSRIXHLQ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(CCNCC1)O)N

Computed Properties

• Exact Mass: 216.12963444g/mol
• Monoisotopic Mass: 216.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-(4-aminothian-4-yl)piperidin-4-ol

Introduction to 4-(4-aminothian-4-yl)piperidin-4-ol (CAS No. 2172021-58-6)

4-(4-aminothian-4-yl)piperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 2172021-58-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a piperidine core linked to a thiazole moiety, both of which are well-documented scaffolds in drug discovery. The presence of an amino group on the thiazole ring and a hydroxyl group on the piperidine nitrogen introduces unique reactivity and potential pharmacological properties, making it a valuable candidate for further exploration.

The structural motif of 4-(4-aminothian-4-yl)piperidin-4-ol combines the versatility of piperidine, a common pharmacophore in central nervous system (CNS) drugs, with the bioisosteric properties of thiazole, which mimics sulfur-containing amino acids in biological systems. This combination has been exploited in various therapeutic contexts, particularly in the development of kinase inhibitors and antimicrobial agents. The compound’s ability to interact with biological targets through multiple binding sites makes it an attractive scaffold for structure-based drug design.

Recent advancements in computational chemistry have enabled more precise modeling of 4-(4-aminothian-4-yl)piperidin-4-ol interactions with biological targets. Molecular docking studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways and cancer progression. The amino group on the thiazole ring provides a hydrogen bond acceptor capability, while the hydroxyl group on the piperidine nitrogen can form hydrophobic interactions, enhancing binding affinity. These features have prompted researchers to investigate its potential as a lead compound for novel therapeutic agents.

In vitro studies have begun to elucidate the pharmacological profile of 4-(4-aminothian-4-yl)piperidin-4-ol. Initial assays indicate that it demonstrates moderate activity against several protein kinases, including those overexpressed in tumor cells. The thiazole scaffold is particularly noteworthy for its role in disrupting protein-protein interactions, a mechanism relevant to many diseases. Furthermore, the compound’s solubility profile suggests it may be suitable for oral administration, a critical factor in drug development.

The synthesis of 4-(4-aminothian-4-yl)piperidin-4-ol presents an interesting challenge due to the need for precise functionalization of both the piperidine and thiazole rings. Traditional synthetic routes involve multi-step sequences, including cyclization reactions and nucleophilic substitutions, which must be optimized to achieve high yields and purity. Recent reports highlight advances in catalytic methods that streamline these processes, reducing reaction times and minimizing byproduct formation.

From a medicinal chemistry perspective, derivatives of 4-(4-aminothian-4-yl)piperidin-4-ol offer a rich ground for exploration. By modifying substituents on either ring system, chemists can fine-tune physicochemical properties such as lipophilicity, metabolic stability, and target specificity. For instance, introducing halogen atoms or aromatic groups into the thiazole moiety has been shown to enhance binding affinity in certain enzyme targets. Such modifications underscore the compound’s versatility as a pharmacological building block.

The growing interest in 4-(4-aminothian-4-yl)piperidin-4-ol is also driven by its potential role in addressing emerging therapeutic challenges. With increasing resistance to conventional antibiotics and anticancer drugs, there is a pressing need for novel molecular entities with unique mechanisms of action. The structural features of this compound position it as a candidate for developing next-generation therapeutics that leverage innovative chemical scaffolds.

Future research directions may focus on exploring 4-(4-aminothian-4-yl)piperidin-4-ol’s interaction with cellular pathways relevant to neurodegenerative diseases. The piperidine scaffold is known to cross the blood-brain barrier, making it suitable for CNS applications. Preliminary data suggest that analogs of this compound may modulate neurotransmitter release or inhibit aberrant signaling cascades involved in conditions such as Alzheimer’s disease or Parkinson’s disease.

In conclusion, 2172021–58–6 represents a promising chemical entity with diverse applications across pharmaceutical research. Its unique structural composition and demonstrated biological activity make it an excellent candidate for further development into novel therapeutic agents. As synthetic methodologies continue to evolve and computational tools become more sophisticated, 2172021–58–6 will likely play an increasingly important role in addressing unmet medical needs.